molecular formula C19H23NO6S B6037674 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid

4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid

Cat. No. B6037674
M. Wt: 393.5 g/mol
InChI Key: XAZSEYGNHIDVBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid, also known as DEAB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DEAB belongs to the class of sulfonamides and is a potent inhibitor of aldehyde dehydrogenase (ALDH), an enzyme that plays a crucial role in the metabolism of various endogenous and exogenous aldehydes.

Mechanism of Action

4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid exerts its pharmacological effects by selectively inhibiting ALDH activity. ALDH plays a crucial role in the metabolism of various endogenous and exogenous aldehydes, including toxic aldehydes generated by chemotherapy and radiation therapy. By inhibiting ALDH, 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid can selectively target and eliminate ALDH-positive cancer stem cells and stem cells, leading to the suppression of tumor growth and tissue regeneration.
Biochemical and Physiological Effects
4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has been shown to have a potent inhibitory effect on ALDH activity, leading to the selective targeting and elimination of ALDH-positive cancer stem cells and stem cells. This results in the suppression of tumor growth and tissue regeneration. 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has also been shown to have a minimal effect on normal cells, leading to fewer side effects compared to traditional chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has several advantages for lab experiments. It is a potent and selective inhibitor of ALDH, making it an ideal tool for studying the role of ALDH in various biological processes. It is also relatively stable and easy to synthesize, making it readily available for research purposes. However, 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for research on 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid. One potential direction is the development of 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid-based therapies for cancer and regenerative medicine. 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has shown promising results in preclinical studies, and further studies are needed to determine its safety and efficacy in clinical trials. Another potential direction is the identification of new targets for 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid and the development of new compounds with improved pharmacological properties. Overall, 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid represents a promising tool for scientific research and has the potential to lead to significant advances in cancer and regenerative medicine.

Synthesis Methods

The synthesis of 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid involves the reaction of 4-aminobenzenesulfonyl chloride with 3,4-diethoxyphenethylamine in the presence of a base, such as triethylamine. The resulting product is then purified through recrystallization to obtain 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid in its pure form.

Scientific Research Applications

4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has been extensively studied for its potential therapeutic applications in various fields of scientific research. One of the most promising applications of 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid is in the field of cancer research. ALDH has been identified as a marker for cancer stem cells, which are responsible for tumor initiation, progression, and resistance to chemotherapy. 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has been shown to selectively target and inhibit ALDH-positive cancer stem cells, leading to the suppression of tumor growth and metastasis.
In addition to cancer research, 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has also been studied for its potential applications in regenerative medicine. ALDH has been identified as a marker for stem cells, which play a crucial role in tissue regeneration and repair. 4-({[2-(3,4-diethoxyphenyl)ethyl]amino}sulfonyl)benzoic acid has been shown to selectively target and inhibit ALDH-positive stem cells, leading to the enhancement of tissue regeneration and repair.

properties

IUPAC Name

4-[2-(3,4-diethoxyphenyl)ethylsulfamoyl]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23NO6S/c1-3-25-17-10-5-14(13-18(17)26-4-2)11-12-20-27(23,24)16-8-6-15(7-9-16)19(21)22/h5-10,13,20H,3-4,11-12H2,1-2H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XAZSEYGNHIDVBS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)CCNS(=O)(=O)C2=CC=C(C=C2)C(=O)O)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23NO6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.